1-(4-Methylsulfonylphenyl)cyclohexane-1-carboxylic acid
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with cyclohexanecarboxylic acid or a derivative thereof. The addition of the methylsulfonyl group and the phenyl group would likely involve substitution reactions . The exact synthesis pathway would depend on the specific conditions and reagents used .Molecular Structure Analysis
The molecular structure of “1-(4-Methylsulfonylphenyl)cyclohexane-1-carboxylic acid” would be determined by the arrangement of its atoms and the bonds between them. The cyclohexane ring can adopt a chair conformation, which is the most stable conformation due to the minimal steric strain . The substituents on the ring (the methylsulfonyl group, the phenyl group, and the carboxylic acid group) can occupy either axial or equatorial positions, which can affect the overall stability of the molecule .Chemical Reactions Analysis
The chemical reactions involving “1-(4-Methylsulfonylphenyl)cyclohexane-1-carboxylic acid” would depend on the specific conditions and reagents present. The carboxylic acid group is acidic and can participate in acid-base reactions. The compound could also undergo substitution reactions at the cyclohexane ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Methylsulfonylphenyl)cyclohexane-1-carboxylic acid” would be influenced by its molecular structure. The presence of the carboxylic acid group would likely make the compound polar and capable of forming hydrogen bonds . The cyclohexane ring could contribute to the compound’s hydrophobicity .Future Directions
The future directions for research on “1-(4-Methylsulfonylphenyl)cyclohexane-1-carboxylic acid” would depend on its potential applications. Given its complex structure, it could be of interest in the field of organic synthesis or medicinal chemistry . Further studies could explore its synthesis, properties, and potential uses .
properties
IUPAC Name |
1-(4-methylsulfonylphenyl)cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4S/c1-19(17,18)12-7-5-11(6-8-12)14(13(15)16)9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLPVXRRUCZESL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2(CCCCC2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methanesulfonylphenyl)cyclohexane-1-carboxylic acid | |
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